Cas no 920966-03-6 (4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 920966-03-6
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD10574983
• CID: 833006
• PubChem ID: 329772005
• Update Time: 2025-06-08

4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 4-chloro-
• 4-Chloro-7-azaindole-5-carboxylic acid
• RW3219
• SJZMFAGWKZNYPX-UHFFFAOYSA-N
• VP11189
• PB25281
• SY065160
• AB0027667
• W9523
• AM20061620
• 4-Chloro-1H-pyrro
• 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (ACI)

• MDL： MFCD10574983
• Inchi： 1S/C8H5ClN2O2/c9-6-4-1-2-10-7(4)11-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： SJZMFAGWKZNYPX-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=C2C(NC=C2)=NC=1)O

Computed Properties

• Exact Mass: 196.00400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 66

Experimental Properties

• PSA: 65.98000
• LogP: 1.91450

4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid

4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No: 920966-03-6)

The compound 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (CAS No: 920966-03-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique electronic properties and structural versatility. The CAS No 920966-03-6 uniquely identifies this compound in chemical databases, ensuring its accurate identification and reference in scientific literature and regulatory documents.

The molecular structure of 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is characterized by a fused bicyclic system consisting of a pyrrole ring and a pyridine ring. The presence of a chlorine substituent at the 4-position and a carboxylic acid group at the 5-position introduces specific functional groups that influence its chemical reactivity and biological activity. These features make it an interesting candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the potential of 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid as a building block in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers, demonstrating its role in modulating enzyme activity. Additionally, the compound has shown promise in the design of fluorescent sensors due to its conjugated aromatic system, which enables efficient energy transfer processes.

In terms of synthesis, researchers have developed efficient methodologies to prepare 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid using microwave-assisted reactions and catalytic cross-coupling techniques. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. The use of green chemistry principles in these synthetic routes further underscores the commitment to sustainable chemical practices.

From an application standpoint, 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid has found utility in the fields of optoelectronics and biotechnology. Its incorporation into organic light-emitting diodes (OLEDs) has been investigated due to its favorable electronic properties, while its use as a bioactive molecule in anti-cancer drug development continues to be an active area of research.

Looking ahead, the continued exploration of 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid is expected to unlock new opportunities across diverse disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial innovation.